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Compound of Interest

Compound Name: Butein

Cat. No.: B1668091 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is of paramount importance. This guide provides immediate and essential safety

protocols, operational plans, and disposal procedures for Butein, a polyphenol with potential

applications in various research fields. Adherence to these guidelines is critical for mitigating

risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Butein is classified as a hazardous substance with the following risk profile:

Acute oral toxicity (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Butein:
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(weighing,

preparing

solutions)

Safety goggles

with side-shields.

[1]

Chemical-

resistant gloves

(e.g., nitrile).

Laboratory coat.

Use in a well-

ventilated area or

a chemical fume

hood.

Bulk Handling or

Potential for

Dust/Aerosol

Generation

Tightly fitting

safety goggles or

a face shield.

Chemical-

resistant gloves.

Impervious

clothing or a

chemically

resistant apron

over a laboratory

coat.

A NIOSH-

approved full-

face respirator is

recommended if

exposure limits

are exceeded or

irritation is

experienced.

Spill Cleanup

Chemical

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Impervious gown

or apron over a

laboratory coat.

A NIOSH-

approved air-

purifying

respirator with

particulate filters.

Operational Plan for Safe Handling
A systematic approach to handling Butein, from acquisition to disposal, is crucial for laboratory

safety.

Pre-Handling and Preparation
Risk Assessment: Before commencing any work, conduct a thorough risk assessment

specific to the planned experiment.

SDS Review: All personnel must review the Safety Data Sheet (SDS) for Butein.

Work Area Preparation: Designate a specific area for handling Butein. Ensure the work area

is clean and uncluttered. All handling of Butein powder should be performed in a certified

chemical fume hood to minimize inhalation exposure.
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PPE Inspection: Before each use, inspect all PPE for signs of damage or degradation.

Handling Procedures
Weighing: Weigh solid Butein within a chemical fume hood or a balance enclosure to control

dust.

Solution Preparation: When preparing solutions, add Butein to the solvent slowly to avoid

splashing. Butein is soluble in organic solvents like ethanol, DMSO, and dimethyl formamide

(DMF). For aqueous solutions, it is sparingly soluble and should first be dissolved in DMF

then diluted with the aqueous buffer.

General Handling: Avoid contact with skin and eyes and prevent the formation of dust and

aerosols. Do not eat, drink, or smoke in the handling area.

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with Butein.

PPE Removal: Remove and dispose of contaminated PPE in the designated hazardous

waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Butein.

Quantitative Data Summary
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Parameter Value Source

CAS Number 487-52-5

Molecular Formula C15H12O5

Molecular Weight 272.25 g/mol

Physical Form Solid

Melting Point 216°C

Recommended Storage

Temperature
Powder: -20°C

Occupational Exposure Limits

(OELs)

No data available. One source

indicates the product contains

no substances with

occupational exposure limit

values.

Emergency Procedures
Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: For liquid spills, absorb with an inert, non-combustible material. For solid spills,

carefully sweep or vacuum up the material, avoiding dust generation.

Collect: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.

Decontaminate: Clean the spill area thoroughly.

First-Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Butein, including disposable PPE, absorbent materials from spills,

and empty containers, must be treated as hazardous chemical waste.

Segregation: Collect all Butein-contaminated waste in a dedicated, clearly labeled, and

sealed hazardous waste container.

Labeling: The waste container must be prominently labeled with "Hazardous Waste" and the

full chemical name, "Butein".

Disposal: Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling of Butein
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Caption: Workflow for the safe handling of Butein from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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